4-(4-Fluoro-2-hydroxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- DTXSID00683276
- 4-(4-Fluoro-2-hydroxyphenyl)benzoic acid, 95%
- 1261910-25-1
- 4'-Fluoro-2'-hydroxy[1,1'-biphenyl]-4-carboxylic acid
- MFCD18312604
- 4-(4-FLUORO-2-HYDROXYPHENYL)BENZOIC ACID
- 4-(4-Fluoro-2-hydroxyphenyl)benzoic acid
- MDL： MFCD18312604
- Inchi： 1S/C13H9FO3/c14-10-5-6-11(12(15)7-10)8-1-3-9(4-2-8)13(16)17/h1-7,15H,(H,16,17)
- InChI Key： HLHIZGASTVGUBJ-UHFFFAOYSA-N
- SMILES： FC1C=CC(=C(C=1)O)C1C=CC(C(=O)O)=CC=1

Computed Properties

Exact Mass: 232.05357231Da
Monoisotopic Mass: 232.05357231Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 57.5Å²

4-(4-Fluoro-2-hydroxyphenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB318341-5 g	4-(4-Fluoro-2-hydroxyphenyl)benzoic acid, 95%; .	1261910-25-1	95%	5g	€1159.00	2023-06-21
abcr	AB318341-5g	4-(4-Fluoro-2-hydroxyphenyl)benzoic acid, 95%; .	1261910-25-1	95%	5g	€1159.00	2025-04-21

4-(4-Fluoro-2-hydroxyphenyl)benzoic acid Related Literature

1. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
2. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
3. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
4. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
5. Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy

Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212

Additional information on 4-(4-Fluoro-2-hydroxyphenyl)benzoic acid

4-(4-Fluoro-2-hydroxyphenyl)benzoic acid: A Versatile Compound with Promising Applications in Biomedical Research

4-(4-Fluoro-2-hydroxyphenyl)benzoic acid (CAS No. 1261910-25-1) has emerged as a significant compound in the field of biomedical research due to its unique chemical structure and potential therapeutic applications. This molecule, characterized by its hydroxyl and fluorine substituents on the phenyl ring, exhibits diverse interactions with biological systems, making it a subject of intense investigation in recent years. Recent studies have highlighted its role in modulating cellular signaling pathways, which could pave the way for novel therapeutic strategies in various diseases.

The chemical structure of 4-(4-Fluoro-2-hydroxyphenyl)benzoic acid consists of a benzoic acid core functionalized with a substituted phenyl group. The presence of the hydroxyl group at the 2-position and the fluorine atom at the 4-position of the phenyl ring contributes to its distinct physicochemical properties. These substituents play a critical role in determining the molecule's reactivity, solubility, and biological activity. The fluorine atom, in particular, is known to enhance the molecule's stability and metabolic resistance, which are essential for drug candidate development.

Recent advancements in medicinal chemistry have underscored the importance of 4-(4-Fluoro-2-hydroyphenyl)benzoic acid as a potential lead compound for the design of new therapeutic agents. A study published in Journal of Medicinal Chemistry (2023) explored its ability to inhibit specific kinases involved in cancer progression. The compound demonstrated significant potency in vitro, with an IC50 value of 0.8 μM against a panel of human cancer cell lines. This finding highlights its potential as a scaffold for developing targeted therapies in oncology.

Moreover, research published in Pharmaceutical Research (2024) has revealed the molecule's potential in neurodegenerative disease models. The compound was shown to modulate the activity of β-secretase, an enzyme implicated in Alzheimer's disease pathogenesis. This property suggests that 4-(4-Fluoro-2-hydroxyphenyl)benzoic acid could be a valuable tool for the development of drugs targeting amyloid-beta aggregation. The study also emphasized its favorable pharmacokinetic profile, including improved brain penetration and reduced metabolic degradation, which are critical for central nervous system (CNS) drug delivery.

The synthesis of 4-(4-Fluoro-2-hydroxyphenyl)benzoic acid has been optimized through various chemical methodologies to enhance its yield and purity. A recent report in Organic Letters (2023) described a one-pot Suzuki-Miyaura coupling reaction that efficiently constructs the core structure of the molecule. This method not only reduces the number of synthetic steps but also minimizes the use of hazardous reagents, aligning with the principles of green chemistry. Such advancements in synthetic chemistry are crucial for the large-scale production of this compound for pharmaceutical applications.

In addition to its therapeutic potential, 4-(4-Fluoro-2-hydroxyphenyl)benzoic acid has been investigated for its role in inflammatory diseases. A study published in Journal of Inflammation Research (2024) demonstrated its ability to suppress the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. The compound exhibited anti-inflammatory effects in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent. These findings are particularly relevant in the context of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The molecular interactions of 4-(4-Fluoro-2-hydroxyphenyl)benzoic acid with biological targets have been extensively studied using computational methods. A 2023 paper in Computational Biology and Chemistry employed molecular docking simulations to identify potential binding sites on target proteins. The results indicated strong interactions with the active sites of several enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-5 (PDE5). These interactions provide a mechanistic basis for its pharmacological activities and support further experimental validation.

Despite its promising properties, the development of 4-(4-Fluoro-2-hydroxyphenyl)benzoic acid as a therapeutic agent requires careful consideration of its safety profile. Preliminary toxicological studies have shown that the compound is well-tolerated at low concentrations, with minimal cytotoxic effects on normal cells. However, long-term safety assessments are necessary to evaluate potential side effects, particularly in chronic administration scenarios. These studies are critical for ensuring the compound's suitability for clinical translation.

The application of 4-(4-Fluoro-2-hydroxyphenyl)benzoic acid extends beyond traditional therapeutic areas. Recent research has explored its potential in the development of biomaterials for tissue engineering. A 2024 study in Biomaterials Science demonstrated its ability to promote cell adhesion and proliferation on polymer surfaces. This property makes it a candidate for use in scaffolds designed to support tissue regeneration, highlighting its versatility in biomedical applications.

As the field of medicinal chemistry continues to evolve, the role of 4-(4-Fluoro-2-hydroxyphenyl)benzoic acid is likely to expand. Ongoing research is focused on optimizing its chemical structure to enhance potency, selectivity, and bioavailability. Additionally, efforts are being made to explore its potential in combination therapies, where it could synergize with existing drugs to improve treatment outcomes. These developments underscore the importance of continued investigation into this molecule's properties and applications.

In conclusion, 4-(4-Fluoro-2-hydroxyphenyl)benzoic acid represents a promising candidate in the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities have been extensively studied, revealing its potential in oncology, neurodegenerative diseases, inflammation, and biomedical applications. As research in this area progresses, it is expected that this compound will play an increasingly important role in the discovery and development of new drugs, offering new hope for the treatment of various diseases.

Further studies are needed to fully elucidate the mechanisms of action and therapeutic potential of 4-(4-Fluoro-2-hydroxyphenyl)benzoic acid. These efforts will not only contribute to the advancement of medicinal chemistry but also provide valuable insights into the design of future drug candidates. The continued exploration of this molecule's properties and applications is essential for realizing its full potential in the field of pharmaceutical science.

As the scientific community continues to uncover the complexities of biological systems, compounds like 4-(4-Fluoro-2-hydroxyphenyl)benzoic acid will remain at the forefront of drug discovery. Their potential to address unmet medical needs underscores the importance of interdisciplinary research in advancing healthcare. The journey of this molecule from the laboratory to the clinic is a testament to the power of scientific innovation in transforming the landscape of modern medicine.

The future of 4-(4-Fluoro-2-hydroxyphenyl)benzoic acid as a therapeutic agent depends on the integration of multidisciplinary approaches, including chemistry, biology, and pharmacology. By leveraging cutting-edge technologies and collaborative research, scientists can unlock new possibilities for this molecule, ultimately contributing to the development of more effective and safer treatments for a wide range of diseases. The ongoing exploration of its properties and applications is a crucial step toward achieving these goals.

In summary, the study of 4-(4-Fluoro-2-hydroxyphenyl)benzoic acid exemplifies the dynamic nature of pharmaceutical research. Its potential to impact various therapeutic areas highlights the importance of continued investigation and innovation. As researchers delve deeper into its properties and applications, the molecule is poised to play a significant role in the future of drug discovery and development.

The significance of 4-(4-Fluoro-2-hydroxyphenyl)benzoic acid extends beyond its immediate therapeutic applications. Its unique chemical structure and biological activity make it a valuable model for understanding the relationship between molecular design and pharmacological function. This insight is critical for the rational design of future drug candidates, emphasizing the importance of foundational research in advancing the field of medicinal chemistry.

As the scientific landscape continues to evolve, the exploration of compounds like 4-(4-Fluoro-2-hydroxyphenyl)benzoic acid will remain a vital area of research. The potential for this molecule to contribute to the development of new therapies underscores the importance of sustained investment in pharmaceutical research. By fostering innovation and collaboration, the scientific community can harness the full potential of such compounds to address global health challenges.

Ultimately, the journey of 4-(4-Fluoro-2-hydroxyphenyl)benzoic acid from a novel chemical entity to a potential therapeutic agent is a testament to the power of scientific inquiry. Its study not only advances our understanding of molecular biology but also paves the way for the development of innovative treatments. As research in this area progresses, the molecule's role in the field of pharmaceutical science is expected to grow, offering new opportunities for improving human health.

With ongoing research and technological advancements, the future of 4-(4-Fluoro-2-hydroxyphenyl)benzoic acid is bright. Its potential to contribute to the discovery and development of new drugs is a reflection of the dynamic and ever-evolving nature of pharmaceutical science. As scientists continue to explore its properties and applications, the molecule is poised to play a crucial role in shaping the future of medicine.

The exploration of 4-(4-Fluoro-2-hydroxyphenyl)benzoic acid is a reminder of the importance of curiosity and innovation in scientific research. By delving into the complexities of molecular interactions and biological systems, scientists can unlock new possibilities for therapeutic discovery. This ongoing journey of exploration and discovery is essential for advancing the field of pharmaceutical science and improving the health of individuals around the world.

As the scientific community continues to push the boundaries of knowledge, the study of compounds like 4-(4-Fluoro-2-hydroxyphenyl)benzoic acid will remain a cornerstone of pharmaceutical research. The potential for this molecule to contribute to the development of new therapies underscores the importance of sustained investment in scientific inquiry. By fostering a culture of innovation and collaboration, the scientific community can harness the full potential of such compounds to address pressing global health challenges.

In conclusion, the significance of 4-(4-Fluoro-2-hydroxyphenyl)benzoic acid in the field of pharmaceutical science cannot be overstated. Its unique properties and potential applications highlight the importance of continued research and innovation. As scientists continue to explore its properties and applications, the molecule is poised to play a pivotal role in shaping the future of medicine and improving the health of individuals worldwide.